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Compound of Interest

Compound Name: FAK inhibitor 6

Cat. No.: B12417967

Essential Safety and Handling Guide for FAK
Inhibitor 6

This guide provides crucial safety, handling, and disposal information for FAK Inhibitor 6, a
potent research compound. All personnel, including researchers, scientists, and drug
development professionals, must adhere to these guidelines to ensure personal safety and
maintain the integrity of the compound. As a potent small molecule kinase inhibitor, FAK
Inhibitor 6 should be handled with caution in a laboratory setting.

Physicochemical and Storage Information

Proper storage is essential to maintain the stability and activity of FAK Inhibitor 6.

Property Value Source
Molecular Formula C25H24FN502S [1]
Molecular Weight 477.55 g/mol [1]
IC50 1.415 nM 2]
Solubility 10 mM in DMSO [1]
Storage Temperature Store at -20°C [3]
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Personal Protective Equipment (PPE) and
Engineering Controls

Given the potent nature of FAK Inhibitor 6 and the absence of a specific Safety Data Sheet

(SDS), a cautious approach based on handling similar potent kinase inhibitors is mandatory.

Activity

Required PPE

Specifications

Receiving and Unpacking

* Double Nitrile Glovese Lab

Coate Safety Glasses

» Chemotherapy-rated gloves
(ASTM D6978) are
recommended.» Disposable,
back-closing gown is
preferred.e ANSI 287.1

certified.

Weighing and Aliquoting (Solid
Form)

* Double Nitrile Glovese
Disposable Lab Gowne Safety
Gogglese Respiratory
Protection

* Change gloves immediately if
contaminated.s Back-closing,
with knit cuffs.e Provide a full
seal around the eyes. A
NIOSH-approved N95 or
higher respirator is required to
prevent inhalation of fine

particles.

Solution Preparation and
Handling

* Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

¢ Chemotherapy-rated gloves.«
Impermeable to liquids.e

Protect against splashes.

Waste Disposal

* Double Nitrile Glovese

Disposable Lab Gown

» Heavy-duty, chemical-

resistant gloves.

Engineering Control: All handling of solid FAK Inhibitor 6 and preparation of solutions must be

performed in a certified chemical fume hood to minimize inhalation exposure.

Operational Plan: Step-by-Step Guidance

A systematic approach is essential to minimize exposure and ensure the integrity of the

compound.
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Receiving and Storage

e Upon receipt, inspect the container for any damage or leakage.
o Confirm the recommended storage conditions on the product vial or datasheet.

o Store FAK Inhibitor 6 at -20°C in a clearly labeled, designated, and secure location away
from incompatible materials.

Preparation of Stock Solution (e.g., 10 mM in DMSO)

This protocol is for preparing a stock solution from the solid compound.

Materials:

FAK Inhibitor 6 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Precision balance

Calibrated pipettes
Procedure:

o Preparation: Before handling, ensure all necessary PPE is donned correctly and the work
area within the chemical fume hood is prepared with absorbent, disposable bench paper.

o Equilibration: Allow the vial of FAK Inhibitor 6 powder to equilibrate to room temperature
before opening to prevent condensation.

¢ Weighing: In the chemical fume hood, carefully weigh the desired amount of the solid
compound. Use dedicated spatulas and weighing boats.
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» Solvent Addition: Slowly add the calculated volume of DMSO to the vial containing the solid
FAK Inhibitor 6 to achieve the desired concentration.

o Dissolution: Securely cap the vial and vortex or sonicate as needed to ensure complete
dissolution.

 Aliquoting: It is recommended to aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.

o Labeling: Clearly label all vials with the compound name, concentration, solvent, date of
preparation, and appropriate hazard warnings.

o Storage of Solutions: Store stock solutions at -20°C or -80°C as recommended to maintain
stability.

Disposal Plan

All waste materials contaminated with FAK Inhibitor 6 must be disposed of as hazardous
chemical waste. Never dispose of this chemical down the sink.

Solid Waste

e This includes empty vials, contaminated gloves, pipette tips, weighing paper, and any other
disposable materials that have come into contact with the compound.

o Place these items in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste

o Collect all solutions containing FAK Inhibitor 6 in a designated, sealed, and clearly labeled
hazardous liquid waste container.

¢ Do not overfill the waste container; it is recommended to fill it to no more than 75% of its
capacity.

o Keep the container securely closed when not in use.

Final Disposal
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o Follow your institution's specific procedures for chemical waste pickup. Contact your
Environmental Health and Safety (EHS) department for guidance on the final disposal of

hazardous chemical waste.

FAK Signaling Pathway

Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase that plays a central role in
signal transduction initiated by integrins and growth factor receptors. Upon activation, FAK
serves as a scaffold for numerous signaling proteins, regulating key cellular processes such as

migration, proliferation, and survival.
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Caption: FAK signaling cascade initiated by ECM and growth factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Personal protective equipment for handling FAK
inhibitor 6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417967#personal-protective-equipment-for-
handling-fak-inhibitor-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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